5-[(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methylene]-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C18H19NO3S2
• Molecular Weight: 361.5 g/mol
• IUPAC Name: (5Z)-5-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H19NO3S2/c1-11-7-13-8-12(4-5-15(13)22-11)9-16-17(20)19(18(23)24-16)10-14-3-2-6-21-14/h4-5,8-9,11,14H,2-3,6-7,10H2,1H3/b16-9-
• InChI Key: SLRHMOTXUQRWIT-SXGWCWSVSA-N
• Isomeric SMILES: CC1CC2=C(O1)C=CC(=C2)/C=C\3/C(=O)N(C(=S)S3)CC4CCCO4
• SMILES: CC1CC2=C(O1)C=CC(=C2)C=C3C(=O)N(C(=S)S3)CC4CCCO4

Description

5-[(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methylene]-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the field of scientific research. This compound is a member of the thiazolidinone family and has been shown to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of 5-[(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methylene]-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that this compound may exert its biological activities by modulating various signaling pathways in the body. For example, it has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
5-[(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methylene]-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-4-one has been shown to exhibit a range of biochemical and physiological effects. For example, it has been shown to inhibit the production of pro-inflammatory cytokines and chemokines. It has also been shown to induce apoptosis in cancer cells and to improve insulin sensitivity in diabetic animals.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methylene]-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its broad range of biological activities. This compound may be useful for studying various disease models and signaling pathways. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safe dosage and toxicity profile of this compound.

Future Directions

There are several future directions for research on 5-[(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methylene]-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-4-one. One direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to investigate its mechanism of action in more detail. Additionally, future studies could focus on developing derivatives of this compound with improved potency and selectivity for specific biological activities.

Synthesis Methods

The synthesis of 5-[(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methylene]-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 2-methyl-2,3-dihydro-1-benzofuran-5-carboxaldehyde and 3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-4-one in the presence of a base. The reaction is carried out under reflux conditions, and the resulting product is purified by column chromatography.

Scientific Research Applications

5-[(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methylene]-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its biological activities. This compound has been shown to exhibit anti-inflammatory, anti-cancer, anti-diabetic, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases.